N'~1~,N'~3~-bis(2-ethoxy-5-methoxybenzylidene)malonohydrazide

• IUPAC Name: N,N'-bis[(E)-(2-ethoxy-5-methoxyphenyl)methylideneamino]propanediamide
• InChI: InChI=1S/C23H28N4O6/c1-5-32-20-9-7-18(30-3)11-16(20)14-24-26-22(28)13-23(29)27-25-15-17-12-19(31-4)8-10-21(17)33-6-2/h7-12,14-15H,5-6,13H2,1-4H3,(H,26,28)(H,27,29)/b24-14+,25-15+
• InChI Key: MALZOJZTEFVXJY-KOJZRSEWSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)OC)C=NNC(=O)CC(=O)NN=CC2=C(C=CC(=C2)OC)OCC
• Isomeric SMILES: CCOC1=C(C=C(C=C1)OC)/C=N/NC(=O)CC(=O)N/N=C/C2=C(C=CC(=C2)OC)OCC
• Molecular Formula: C23H28N4O6
• Molecular Weight: 456.5 g/mol

Description

N'~1~,N'~3~-bis(2-ethoxy-5-methoxybenzylidene)malonohydrazide, commonly known as BEM, is a synthetic compound that has been widely studied for its potential applications in various fields of scientific research. BEM is a hydrazone derivative of malonohydrazide that has been synthesized through a multi-step reaction process. It has been found to possess a range of biochemical and physiological effects, which have been explored in various research studies.

Mechanism of Action

The mechanism of action of BEM is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways in the body. BEM has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been found to inhibit the activity of various kinases and transcription factors involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects:
BEM has been found to possess a range of biochemical and physiological effects. It has been shown to exhibit anti-inflammatory, antimicrobial, and antitumor properties. BEM has also been found to possess antioxidant activity, which may contribute to its potential therapeutic effects. Additionally, BEM has been shown to possess neuroprotective properties, which may make it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

BEM has several advantages as a research tool. It is relatively easy to synthesize and purify, and it has been extensively studied for its biological activities. However, there are also some limitations to its use in lab experiments. BEM is relatively insoluble in water, which can make it difficult to administer in certain experimental settings. Additionally, the mechanism of action of BEM is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several potential future directions for research on BEM. One area of interest is the development of BEM derivatives with improved solubility and potency. Additionally, further studies are needed to fully elucidate the mechanism of action of BEM and its potential therapeutic applications. Finally, research is needed to determine the safety and efficacy of BEM in preclinical and clinical settings.

Synthesis Methods

The synthesis of BEM involves a multi-step reaction process that starts with the condensation of two equivalents of 2-ethoxy-5-methoxybenzaldehyde with one equivalent of malonohydrazide in the presence of a suitable catalyst. The resulting product is then subjected to further reactions involving the addition of various reagents and solvents to produce the final product. The synthesis of BEM has been optimized over the years to improve its yield and purity.

Scientific Research Applications

BEM has been extensively studied for its potential applications in various fields of scientific research. It has been found to possess a range of biological activities, including anti-inflammatory, antimicrobial, and antitumor properties. BEM has been investigated for its potential use as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.